![molecular formula C22H23N3O3 B5673923 3-{1-[3-(1H-benzimidazol-2-yl)propanoyl]piperidin-3-yl}benzoic acid](/img/structure/B5673923.png)
3-{1-[3-(1H-benzimidazol-2-yl)propanoyl]piperidin-3-yl}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{1-[3-(1H-benzimidazol-2-yl)propanoyl]piperidin-3-yl}benzoic acid is a compound that belongs to the class of benzimidazoles. Benzimidazoles have been extensively studied due to their broad spectrum of biological activities, including neuroleptic and antibacterial properties (Strupczewski et al., 1985).
Synthesis Analysis
The synthesis of benzimidazole derivatives typically involves the formation of the benzimidazole ring, followed by various functional group modifications. The synthesis process often includes steps such as cyclodesulfurization, monoalkylation, and the use of different substituents to achieve desired properties (Janssens et al., 1985).
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives, including 3-{1-[3-(1H-benzimidazol-2-yl)propanoyl]piperidin-3-yl}benzoic acid, is characterized by the presence of a benzimidazole ring, which is critical for their biological activity. The structure has been studied using techniques like X-ray crystallography, NMR, and DFT calculations (Ghani & Mansour, 2011).
Chemical Reactions and Properties
Benzimidazole derivatives participate in a variety of chemical reactions, such as hydrogen bonding, which plays a significant role in their biological activity. The nature of substituents on the benzimidazole ring greatly influences these properties (Smith & Wermuth, 2010).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and stability, of benzimidazole derivatives are influenced by their molecular structure. These properties are essential for their pharmacological application and have been characterized using various spectroscopic methods (Dega‐Szafran et al., 2017).
Chemical Properties Analysis
Chemical properties, including reactivity, acidity/basicity, and interaction with biological targets, are key to understanding the pharmacological effects of benzimidazole derivatives. These properties are largely dependent on the structure and substitution pattern of the benzimidazole core (Abdel-Ghani et al., 2013).
properties
IUPAC Name |
3-[1-[3-(1H-benzimidazol-2-yl)propanoyl]piperidin-3-yl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O3/c26-21(11-10-20-23-18-8-1-2-9-19(18)24-20)25-12-4-7-17(14-25)15-5-3-6-16(13-15)22(27)28/h1-3,5-6,8-9,13,17H,4,7,10-12,14H2,(H,23,24)(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPFKNSUNBYAVOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CCC2=NC3=CC=CC=C3N2)C4=CC(=CC=C4)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-{1-[3-(1H-benzimidazol-2-yl)propanoyl]piperidin-3-yl}benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.